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Compound of Interest

Compound Name: Trivinylmethylsilane

CAS No.: 18244-95-6

Cat. No.: B094670

Get Quote

Trivinylmethylsilane's primary hazards stem from its high flammability and sensitivity to air.[2]

[3] A thorough understanding of its chemical properties is the foundation of safe handling. The

causality behind every precaution is directly linked to these intrinsic characteristics.

Extreme Flammability
The most significant and immediate risk associated with trivinylmethylsilane is its

classification as a highly flammable liquid and vapor.[2][3][4] Its vapors can form explosive

mixtures with air, and these vapors may travel a considerable distance to a source of ignition

and "flash back".[2][5]

The critical factor here is the very low flash point. Different sources report slightly varying

values, but they are consistently low, ranging from 4.2°C to 15°C (39.6°F to 59°F).[2][6] This

means that at or even below typical room temperature, trivinylmethylsilane can release

enough vapor to form an ignitable mixture with air. This property dictates the absolute necessity

of stringent ignition source control.

Chemical Reactivity and Stability
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Trivinylmethylsilane is noted to be air-sensitive.[2][3] While specific reactions with air are not

always detailed in standard SDSs, for many organosilanes, this can imply a potential for

peroxide formation or other degradation pathways upon prolonged exposure to air and light.

Furthermore, it is incompatible with strong oxidizing agents.[2] This reactivity profile

necessitates storage under an inert atmosphere to maintain its purity and prevent hazardous

reactions.

Health Hazards
While the toxicological properties have not been fully investigated, the primary health risks are

associated with irritation and effects from inhalation of high vapor concentrations.[2][3] Direct

contact can cause skin and eye irritation.[5] Inhalation of high concentrations of vapor may lead

to symptoms such as headache, dizziness, tiredness, nausea, and vomiting.[2][3] Therefore,

preventing direct contact and minimizing vapor inhalation are paramount.

Physicochemical and Hazard Data Summary
For quick reference, the key quantitative data for trivinylmethylsilane is summarized below.

Table 1: Physicochemical Properties of Trivinylmethylsilane

Property Value Source(s)

CAS Number 18244-95-6 [2][6]

Molecular Formula C₇H₁₂Si [6]

Molecular Weight ~124.26 g/mol [6]

Appearance Colorless Liquid [3]

Boiling Point 102°C (215.6°F) [6]

Flash Point 4.2°C - 15°C (39.6°F - 59°F) [2][6]

Density ~0.769 g/cm³ [1]

Solubility Immiscible with water [2]

Table 2: GHS Hazard Classification
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Classification Hazard Statement Pictogram Source(s)

Flammable Liquids,

Category 2

H225: Highly

flammable liquid and

vapor

🔥 [2][4]

Engineering Controls: The First Line of Defense
Before any personal protective equipment is considered, engineering controls must be

implemented to minimize exposure. These controls are designed to isolate the hazard from the

operator.

Ventilation: All handling of trivinylmethylsilane must occur in a well-ventilated area.[6][7][8]

A certified chemical fume hood is mandatory for any open-container operations to prevent

the accumulation of flammable vapors and minimize inhalation exposure. The fume hood

should have a documented and satisfactory face velocity.

Explosion-Proof Equipment: Given the low flash point, all electrical equipment used in the

vicinity, including stirring plates, vacuum pumps, and lighting, must be rated as explosion-

proof.[2][3] This prevents the equipment from becoming an ignition source.

Inert Atmosphere: For storage and for reactions sensitive to air, an inert atmosphere (e.g.,

nitrogen or argon) is required.[2][3] This can be achieved through the use of a glovebox or by

blanketing the chemical with an inert gas.

Grounding and Bonding: To prevent the buildup of static electricity, which can serve as an

ignition source, all metal containers and transfer equipment must be properly grounded and

bonded.[2][3][4]

Personal Protective Equipment (PPE): A Self-
Validating System
PPE is the last line of defense and must be selected carefully based on the specific tasks being

performed. The choice of PPE is not merely a checklist but a system that must be validated for

its effectiveness against the specific hazards of trivinylmethylsilane.
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Mandatory PPE Protocol
Eye and Face Protection: Wear tightly fitting safety goggles with side-shields.[6] For tasks

with a higher risk of splashing, a face shield worn over safety goggles is required.[2][4]

Skin Protection:

Gloves: Handle with chemical-resistant gloves.[6][7] It is crucial to inspect gloves for any

signs of degradation or perforation before each use.[3] The breakthrough time of the glove

material for trivinylmethylsilane should be considered for prolonged tasks.

Lab Coat/Clothing: A flame-retardant lab coat is mandatory.[6][9] For larger-scale

operations, wear fire/flame resistant and impervious clothing.[6]

Respiratory Protection: If engineering controls are insufficient to maintain vapor

concentrations below exposure limits, or during emergency situations, a NIOSH-approved

respirator is required.[7] The type of respirator will depend on the concentration of airborne

vapors.

PPE Selection Workflow
The following diagram outlines the logical process for selecting appropriate PPE when working

with trivinylmethylsilane.
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Caption: PPE selection workflow for trivinylmethylsilane handling.

Detailed Protocols for Handling and Storage
Adherence to standardized protocols is essential for safety. Do not just perform the steps;

understand the rationale to ensure the protocol remains a self-validating system of safety.

Protocol 1: General Handling and Transfer
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Preparation:

Ensure the work area is clear of all clutter and ignition sources (e.g., hot plates, open

flames, non-explosion-proof equipment).[2]

Verify that the chemical fume hood is operational.

Confirm that all necessary PPE is available and in good condition.

Ensure grounding and bonding cables are correctly attached to both the source and

receiving containers.[2]

Inerting the Receiving Vessel:

Before transferring, purge the receiving vessel with an inert gas like nitrogen or argon to

displace air.

Transfer:

Use only non-sparking tools for opening and closing containers.[2][3]

Perform the transfer slowly and carefully to avoid splashing.[7] For larger volumes, use a

cannula or a pressure-equalizing addition funnel.

Avoid "splash filling" by ensuring the liquid is introduced via a grounded dip pipe or by

filling from the bottom.[10]

Completion and Storage:

After transfer, securely close all containers.[2][4]

Wipe down the exterior of the containers and the work surface.

Store the trivinylmethylsilane container under an inert atmosphere in a cool, dry, and

well-ventilated place, away from heat and ignition sources.[2][3] The storage area should

be designated for flammable liquids.
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Protocol 2: Emergency Response for a Small Spill (<100
mL)

Immediate Action:

Alert all personnel in the immediate area.

If safe to do so, extinguish all nearby ignition sources.

Containment:

Wearing appropriate PPE (including respirator if needed), contain the spill using an inert

absorbent material like vermiculite, sand, or earth.[2][3][5] Do not use combustible

materials like paper towels.

Cleanup:

Use non-sparking tools to carefully collect the absorbed material.[3][6]

Place the contaminated absorbent into a suitable, labeled, and closed container for

hazardous waste disposal.[2][6]

Decontamination:

Clean the spill area thoroughly.

Ventilate the area until vapors have dissipated.

Emergency Procedures: First Aid and Firefighting
In the event of an incident, a rapid and correct response is critical.

First-Aid Measures[2][6]

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek immediate medical attention.[2][3]
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Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of water

or shower for at least 15 minutes.[2][3] If skin irritation persists, call a physician.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Get medical attention.[2][3][6]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce

vomiting. Never give anything by mouth to an unconscious person. Call a physician or

poison control center immediately.[2][6]

Firefighting Measures

Suitable Extinguishing Media: Use carbon dioxide (CO₂), dry chemical powder, or alcohol-

resistant foam.[2][6]

Unsuitable Media: Do not use a solid stream of water as it may scatter and spread the fire.

Specific Hazards: Vapors are heavier than air and may form explosive mixtures. Containers

may explode when heated.[2] Firefighters must wear self-contained breathing apparatus

(SCBA) and full protective gear.[2][6]

Emergency Response Workflow: Spill Scenario
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Caption: Emergency response workflow for a trivinylmethylsilane spill.
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Waste Disposal
Disposal of trivinylmethylsilane and any contaminated materials must be handled as

hazardous waste.[2]

Chemical waste generators must consult local, regional, and national hazardous waste

regulations to ensure complete and accurate classification and disposal.[2]

Do not pour down the drain or dispose of with regular waste.[2][7]

Contaminated packaging and absorbents retain product residue and can be dangerous; they

must be treated as hazardous waste.[3]

By integrating these principles of hazard awareness, engineering controls, rigorous protocols,

and emergency preparedness into all laboratory operations, researchers can confidently and

safely harness the synthetic potential of trivinylmethylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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